Cas no 81904-20-3 ( )

  structure
  structure
Product Name: 
CAS No:81904-20-3
MF:C27H20O9
MW:488.442308425903
CID:987219
PubChem ID:135502282
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • PROTOCERCOSPORIN
    • 81904-20-3
    • (8aS,10R,11aS)-7,14-Dihydroxy-8a,13-dimethoxy-10-methyl-10,11-dihydro-4H-cyclopenta[6,7]furo[2',3':5,6]perylo[1,12-def][1,3]dioxepine-1,8(8aH,12H)-dione
    • NSC-337253
    • NSC337253
    • DTXSID60639299
    •  
    • Inchi: 1S/C27H20O9/c1-9-6-26-7-10-15-20-16(23(30)24(10)32-2)11(28)4-13-18(20)19-14(35-8-34-13)5-12(29)17(21(19)22(15)26)25(31)27(26,33-3)36-9/h4-5,9,30-31H,6-8H2,1-3H3/t9-,26-,27-/m1/s1
    • InChI Key: ZXIFNPWPBOQSKU-MKOFOEGOSA-N
    • SMILES: O1[C@H](C)C[C@]23CC4C(=C(C5C(C=C6C7=C8C(=CC(C(=C([C@@]12OC)O)C8=C3C=4C7=5)=O)OCO6)=O)O)OC

Computed Properties

  • Exact Mass: 488.11073221g/mol
  • Monoisotopic Mass: 488.11073221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų
  • XLogP3: 0.409
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